Cas no 858830-26-9 (2,12-Dichlorocyclododecanone)

• Product Name: 2,12-Dichlorocyclododecanone
• CAS No: 858830-26-9
• MF: C₁₂H₂₀Cl₂O
• MW: 251.192602157593
• CID: 3041140
• PubChem ID: 87569278
• Update Time: 2025-07-23

2,12-Dichlorocyclododecanone Chemical and Physical Properties

Names and Identifiers

• 2,12-Dichlorocyclododecanone
• D2911
• MFCD04117917
• 858830-26-9
• T71406
• 2,12-DICHLOROCYCLODODECAN-1-ONE
• Cyclododecanone, 2,12-dichloro-
• 834-544-2
• 932-554-2

• MDL： MFCD04117917
• Inchi： 1S/C12H20Cl2O/c13-10-8-6-4-2-1-3-5-7-9-11(14)12(10)15/h10-11H,1-9H2
• InChI Key： MEHFXKFLCAZPSE-UHFFFAOYSA-N
• SMILES： ClC1C(C(CCCCCCCCC1)Cl)=O

Computed Properties

• Exact Mass: 250.0891206g/mol
• Monoisotopic Mass: 250.0891206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 5.3

2,12-Dichlorocyclododecanone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,12-Dichlorocyclododecanone

Professional Introduction to 2,12-Dichlorocyclododecanone (CAS No. 858830-26-9)

2,12-Dichlorocyclododecanone, with the chemical identifier CAS No. 858830-26-9, is a significant compound in the field of organic synthesis and pharmaceutical chemistry. This bicyclic ketone derivative has garnered attention due to its unique structural properties and potential applications in the development of novel materials and bioactive molecules. The presence of two chlorine substituents at the 2- and 12-positions introduces specific reactivity patterns, making it a valuable intermediate for further functionalization.

The synthesis of 2,12-Dichlorocyclododecanone typically involves multi-step organic transformations, often starting from cyclohexanone or related precursors. The introduction of chlorine atoms at the specified positions requires precise control over reaction conditions, including the choice of chlorinating agents and catalysts. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or directed electrophilic chlorination, have been explored to enhance yield and selectivity in its preparation.

In recent years, 2,12-Dichlorocyclododecanone has been investigated for its utility in pharmaceutical research. Its rigid cyclic structure and electron-withdrawing nature make it a promising scaffold for designing molecules with specific biological activities. For instance, derivatives of this compound have been explored as potential inhibitors of enzyme targets relevant to inflammatory diseases and cancer metabolism. The dichloro-substituted motif also facilitates further derivatization, allowing chemists to tailor properties such as solubility, lipophilicity, and binding affinity for therapeutic purposes.

One notable area of research involves the use of 2,12-Dichlorocyclododecanone in the development of novel polymer materials. The compound’s ability to undergo polymerization reactions under controlled conditions has led to the creation of high-performance polymers with applications in coatings, adhesives, and specialty films. The chlorine atoms can serve as reactive sites for cross-linking or functionalization, enhancing material properties such as thermal stability and mechanical strength.

The pharmacological potential of 2,12-Dichlorocyclododecanone has been further explored through computational modeling and high-throughput screening assays. Studies suggest that structural analogs may interact with biological targets such as kinases or proteases by exploiting hydrophobic interactions and hydrogen bonding networks. The dichloro motif is particularly interesting because it can mimic natural product scaffolds while offering synthetic accessibility for drug optimization.

From an industrial perspective, the demand for 2,12-Dichlorocyclododecanone is driven by its versatility in chemical transformations. Its role as a key intermediate in fine chemical synthesis underscores its importance in both academic research and commercial applications. As synthetic methodologies continue to evolve, new pathways for producing this compound efficiently will likely emerge, further expanding its utility across multiple industries.

The environmental impact of synthesizing 2,12-Dichlorocyclododecanone is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that employ recyclable ligands or renewable feedstocks are being prioritized to align with sustainable chemistry principles.

Future directions in the study of 2,12-Dichlorocyclododecanone may include exploring its role in material science applications beyond polymers. For example, its incorporation into liquid crystals or organic semiconductors could lead to advancements in display technologies or electronic devices. Additionally, investigating its behavior under various spectroscopic techniques will provide deeper insights into its electronic structure and reactivity.

In conclusion,2,12-Dichlorocyclododecanone (CAS No. 858830-26-9) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity patterns continue to inspire innovation in synthetic chemistry and molecular design. As research progresses，this compound is poised to play an increasingly important role in addressing challenges in medicine、engineering，and sustainable technology development.